Cas no 1701916-29-1 (1-cycloheptyl-1H-imidazol-2-amine)
1-cycloheptyl-1H-imidazol-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-cycloheptyl-1H-imidazol-2-amine
- 1701916-29-1
- EN300-1109877
-
- Inchi: 1S/C10H17N3/c11-10-12-7-8-13(10)9-5-3-1-2-4-6-9/h7-9H,1-6H2,(H2,11,12)
- InChI Key: NJXGGUXTXHZEOZ-UHFFFAOYSA-N
- SMILES: N1(C=CN=C1N)C1CCCCCC1
Computed Properties
- Exact Mass: 179.142247555g/mol
- Monoisotopic Mass: 179.142247555g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 43.8Ų
1-cycloheptyl-1H-imidazol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1109877-0.05g |
1-cycloheptyl-1H-imidazol-2-amine |
1701916-29-1 | 95% | 0.05g |
$827.0 | 2023-10-27 | |
| Enamine | EN300-1109877-0.1g |
1-cycloheptyl-1H-imidazol-2-amine |
1701916-29-1 | 95% | 0.1g |
$867.0 | 2023-10-27 | |
| Enamine | EN300-1109877-0.25g |
1-cycloheptyl-1H-imidazol-2-amine |
1701916-29-1 | 95% | 0.25g |
$906.0 | 2023-10-27 | |
| Enamine | EN300-1109877-0.5g |
1-cycloheptyl-1H-imidazol-2-amine |
1701916-29-1 | 95% | 0.5g |
$946.0 | 2023-10-27 | |
| Enamine | EN300-1109877-1.0g |
1-cycloheptyl-1H-imidazol-2-amine |
1701916-29-1 | 1g |
$1299.0 | 2023-05-27 | ||
| Enamine | EN300-1109877-2.5g |
1-cycloheptyl-1H-imidazol-2-amine |
1701916-29-1 | 95% | 2.5g |
$1931.0 | 2023-10-27 | |
| Enamine | EN300-1109877-5.0g |
1-cycloheptyl-1H-imidazol-2-amine |
1701916-29-1 | 5g |
$3770.0 | 2023-05-27 | ||
| Enamine | EN300-1109877-10.0g |
1-cycloheptyl-1H-imidazol-2-amine |
1701916-29-1 | 10g |
$5590.0 | 2023-05-27 | ||
| Enamine | EN300-1109877-1g |
1-cycloheptyl-1H-imidazol-2-amine |
1701916-29-1 | 95% | 1g |
$986.0 | 2023-10-27 | |
| Enamine | EN300-1109877-5g |
1-cycloheptyl-1H-imidazol-2-amine |
1701916-29-1 | 95% | 5g |
$2858.0 | 2023-10-27 |
1-cycloheptyl-1H-imidazol-2-amine Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on 1-cycloheptyl-1H-imidazol-2-amine
Introduction to 1-cycloheptyl-1H-imidazol-2-amine (CAS No. 1701916-29-1)
1-cycloheptyl-1H-imidazol-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1701916-29-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine features a cycloheptyl substituent attached to an imidazole ring, which imparts unique chemical and biological properties. The compound has garnered attention due to its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.
The structural framework of 1-cycloheptyl-1H-imidazol-2-amine consists of a five-membered imidazole core, which is a well-known pharmacophore in medicinal chemistry. The presence of the cycloheptyl group enhances the lipophilicity of the molecule, making it more suitable for membrane permeability and bioavailability. This feature is particularly crucial in the design of small-molecule drugs that need to traverse biological membranes to exert their therapeutic effects.
Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 1-cycloheptyl-1H-imidazol-2-amine and biological targets. Studies have shown that the compound can bind to specific enzymes and receptors, suggesting its potential as an inhibitor or modulator in various biochemical pathways. For instance, preliminary research indicates that this compound may interact with enzymes involved in inflammation and immune response, making it a promising candidate for developing anti-inflammatory therapies.
The synthesis of 1-cycloheptyl-1H-imidazol-2-amine involves multi-step organic reactions, including cyclization and functional group transformations. The cycloheptyl group is typically introduced through Friedel-Crafts alkylation or similar reactions, while the imidazole ring is formed via condensation reactions. The choice of synthetic route depends on factors such as yield, purity, and scalability, which are critical for pharmaceutical applications.
In vitro studies have been conducted to evaluate the pharmacological properties of 1-cycloheptyl-1H-imidazol-2-amine. These studies have revealed interesting findings regarding its cytotoxicity, binding affinity, and metabolic stability. For example, certain derivatives of this compound have demonstrated significant activity against cancer cell lines, suggesting their potential as chemotherapeutic agents. Additionally, the compound has shown stability under various physiological conditions, indicating its suitability for further development into a drug candidate.
The role of 1-cycloheptyl-1H-imidazol-2-amine in drug discovery is further highlighted by its ability to serve as a scaffold for structure-based drug design. By modifying different parts of the molecule, researchers can generate libraries of derivatives with enhanced pharmacological profiles. This approach has been successfully applied in other areas of medicinal chemistry, leading to the development of drugs with improved efficacy and reduced side effects.
Future research directions for 1-cycloheptyl-1H-imidazol-2-amine include exploring its mechanism of action in greater detail and conducting preclinical studies to assess its safety and efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical trials and eventually bring new treatments to patients in need.
The versatility of 1-cycloheptyl-1H-imidazol-2-amine as a building block in medicinal chemistry underscores its importance in modern drug discovery. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly critical role in developing innovative therapies for a wide range of diseases.
1701916-29-1 (1-cycloheptyl-1H-imidazol-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)